Cas no 22485-54-7 (1-Hexadecanol, benzoate)
1-Hexadecanol, benzoate structure
Product Name:1-Hexadecanol, benzoate
CAS No:22485-54-7
MF:C23H38O2
MW:346.546627521515
CID:1413488
PubChem ID:11551966
Update Time:2025-04-20
1-Hexadecanol, benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecanol, benzoate
- benzoic acid,hexadecan-1-ol
- Hexadecyl Benzoate
- Benzoic acid, hexadecyl ester
- NS00076548
- Benzoic acid hexadecyl ester
- SCHEMBL1119942
- Q27294900
- benzoic acid cetyl ester
- RAMRROOXFMYSNA-UHFFFAOYSA-N
- 22485-54-7
- Hexadecyl Benzoic acid
- CHEBI:145972
- DTXSID401021180
- hexadecane benzoate
- Cetyl benzoate
- UNII-Z27Z1043IX
- Z27Z1043IX
-
- Inchi: 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-25-23(24)22-19-16-15-17-20-22/h15-17,19-20H,2-14,18,21H2,1H3
- InChI Key: RAMRROOXFMYSNA-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCOC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 364.2979
- Monoisotopic Mass: 346.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 17
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 57.53
1-Hexadecanol, benzoate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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